Cas no 1797893-84-5 (3-(3-fluoro-4-methylphenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one)

• Product Name: 3-(3-fluoro-4-methylphenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one
• CAS No: 1797893-84-5
• MF: C₁₉H₂₈FNO₃S
• MW: 369.493927955627
• CID: 5373282
• Update Time: 2025-05-23

3-(3-fluoro-4-methylphenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-4-methylphenyl)-1-[4-[(2-methylpropyl)sulfonyl]-1-piperidinyl]-1-propanone
• 3-(3-fluoro-4-methylphenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one

• Inchi： 1S/C19H28FNO3S/c1-14(2)13-25(23,24)17-8-10-21(11-9-17)19(22)7-6-16-5-4-15(3)18(20)12-16/h4-5,12,14,17H,6-11,13H2,1-3H3
• InChI Key： WUGWGCSRSQBRDJ-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC(C)C)(=O)=O)CC1)(=O)CCC1=CC=C(C)C(F)=C1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 563.2±50.0 °C(Predicted)
• pka: -2.24±0.40(Predicted)

Additional information on 3-(3-fluoro-4-methylphenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one

3-(3-Fluoro-4-Methylphenyl)-1-[4-(2-Methylpropanesulfonyl)piperidin-1-yl]Propan-1-one: A Comprehensive Overview

3-(3-Fluoro-4-Methylphenyl)-1-[4-(2-Methylpropanesulfonyl)piperidin-1-yl]Propan-1-one (CAS No. 1797893-84-5) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to as compound 1797893-84-5, is characterized by its intricate molecular architecture, which includes a fluorinated aromatic ring, a piperidine ring, and a sulfonyl group. These structural features contribute to its potential as a therapeutic agent in various disease states.

The synthesis of compound 1797893-84-5 involves a multi-step process that combines advanced organic chemistry techniques. The starting materials typically include aromatic precursors with fluorine and methyl substituents, which are then subjected to nucleophilic substitution or coupling reactions to introduce the piperidine and sulfonyl groups. The final step often involves ketone formation, which is critical for the compound's pharmacological activity. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and development.

One of the most promising applications of compound 1797893-84-5 lies in its potential as an antimicrobial agent. Studies have shown that this compound exhibits potent activity against a wide range of bacterial and fungal pathogens, including multidrug-resistant strains. The presence of the fluorinated phenyl group is believed to play a key role in this activity by enhancing the molecule's ability to penetrate microbial membranes and inhibit essential enzymes. Furthermore, the sulfonyl group contributes to the compound's stability and bioavailability, making it a strong candidate for further preclinical testing.

In addition to its antimicrobial properties, compound 1797893-84-5 has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has demonstrated that this compound can modulate key signaling pathways involved in neuronal protection and inflammation. The piperidine ring, in particular, has been shown to interact with receptors associated with neuroprotection, suggesting that this compound could serve as a lead molecule for developing novel therapeutic agents in this area.

The pharmacokinetic profile of compound 1797893-84-5 has also been extensively studied. Preclinical studies indicate that this compound has favorable absorption and distribution properties, with moderate clearance rates. Its bioavailability is enhanced by the presence of the sulfonyl group, which reduces hepatic first-pass metabolism. These characteristics make it an attractive candidate for oral administration in clinical settings.

Recent advances in computational chemistry have further elucidated the molecular mechanisms underlying the activity of compound 1797893-84-5. Molecular docking studies have revealed that this compound binds effectively to target proteins involved in microbial resistance mechanisms and neurodegenerative processes. These findings have provided valuable insights into its mode of action and have guided further optimization efforts aimed at improving its potency and selectivity.

In conclusion, compound 1797893-84-5 represents a significant advancement in the field of medicinal chemistry due to its unique structure and diverse biological activities. Its potential as an antimicrobial agent and neuroprotective compound makes it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.